Cas no 891497-54-4 (2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate)

• Product Name: 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate
• CAS No: 891497-54-4
• MF: C₂₀H₁₄ClNO₅
• MW: 383.781864643097
• CID: 1076990
• PubChem ID: 49757521
• Update Time: 2025-05-22

2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate
• 2-(benzyloxy)-5-chloro-3-nitrophenyl benzenecarboxylate
• AKOS005071930
• BE-0045
• J-506243
• 891497-54-4
• 2-(Benzyloxy)-5-chloro-3-nitrophenyl benzoate
• DTXSID20677773
• MFCD16140265
• 2-(Benzyloxy)-5-chloro-3-nitrophenylbenzoate
• CS-0364772
• (5-chloro-3-nitro-2-phenylmethoxyphenyl) benzoate

• MDL： MFCD16140265
• Inchi： 1S/C20H14ClNO5/c21-16-11-17(22(24)25)19(26-13-14-7-3-1-4-8-14)18(12-16)27-20(23)15-9-5-2-6-10-15/h1-12H,13H2
• InChI Key： QUIUWTKZBFJJMP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1)OC(C1C=CC=CC=1)=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 383.0560502g/mol
• Monoisotopic Mass: 383.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 81.4Ų

2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate Security Information

• HazardClass：IRRITANT

Additional information on 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate

Comprehensive Overview of 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate (CAS No. 891497-54-4)

2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate (CAS No. 891497-54-4) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a benzyloxy group, a chloro substituent, and a nitrophenyl moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and advanced material synthesis.

The compound's benzyloxy group enhances its solubility in organic solvents, while the chloro and nitro functional groups contribute to its reactivity in nucleophilic substitution and reduction reactions. These properties align with current trends in green chemistry, where scientists seek eco-friendly synthetic routes. Searches for "nitrophenyl derivatives in drug design" or "chloro-substituted aromatic intermediates" often lead to discussions about this compound's role in modern organic synthesis.

In pharmaceutical applications, 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate serves as a key building block for developing novel therapeutic agents. Its structural features are particularly relevant to antimicrobial and anti-inflammatory drug research, addressing global health challenges. The compound's CAS No. 891497-54-4 is frequently queried in patent databases, reflecting its importance in intellectual property related to medicinal chemistry.

From a material science perspective, this compound's aromatic system and functional groups make it valuable for creating advanced polymers and liquid crystals. Recent searches for "aromatic esters in OLED materials" or "nitroaromatics for electronic applications" highlight its potential in next-generation technologies. The benzyl-protected phenol moiety also finds use in protective group chemistry, a topic of constant interest in synthetic methodology development.

Quality control and analytical characterization of 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate typically involve HPLC, NMR, and mass spectrometry techniques. These analytical methods ensure the compound meets the stringent purity requirements demanded by research and industrial applications. The precise identification using CAS No. 891497-54-4 prevents confusion with structurally similar compounds in chemical databases.

Storage and handling recommendations for this compound emphasize protection from light and moisture, with optimal conditions at room temperature in airtight containers. Such precautions maintain the stability of both the nitro and ester functional groups, preserving the compound's reactivity for subsequent transformations. These practical considerations are often searched alongside the compound's IUPAC name by laboratory technicians.

The synthetic versatility of 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate continues to attract attention in academic and industrial research. Its applications span from serving as a precursor in heterocyclic chemistry to functioning as a model substrate in reaction optimization studies. The compound's multifunctional aromatic system provides numerous possibilities for structural modification, making it a valuable tool for chemists exploring structure-activity relationships.

Recent publications have highlighted the compound's potential in developing photoactive materials, responding to growing interest in sustainable energy solutions. The nitrophenyl component's electron-withdrawing properties contribute to interesting photophysical characteristics, relevant to emerging technologies in solar energy conversion. This application aligns with frequent searches for "nitroaromatics in renewable energy research."

In conclusion, 2-(Benzyloxy)-5-chloro-3-nitrophenyl-benzenecarboxylate (CAS No. 891497-54-4) represents a chemically intriguing and practically valuable compound with diverse applications across multiple scientific disciplines. Its continued relevance in contemporary research underscores the importance of understanding its properties, synthetic utility, and potential applications in addressing current scientific and technological challenges.